Cas no 2011310-94-2 (5-(3,4-Difluorophenyl)-1,3-oxazole)

5-(3,4-Difluorophenyl)-1,3-oxazole structure

2011310-94-2 structure

Product Name:5-(3,4-Difluorophenyl)-1,3-oxazole

CAS No:2011310-94-2

MF:C₉H₅F₂NO

MW:181.14

CID:5076465

PubChem ID:76539838

Update Time:2024-03-01

5-(3,4-Difluorophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

- 5-(3,4-Difluorophenyl)-1,3-oxazole
- Inchi： 1S/C9H5F2NO/c10-7-2-1-6(3-8(7)11)9-4-12-5-13-9/h1-5H
- InChI Key： PYINEZBBSUXGOB-UHFFFAOYSA-N
- SMILES： O1C(C2=CC=C(F)C(F)=C2)=CN=C1

Computed Properties

Exact Mass: 181.03392011g/mol
Monoisotopic Mass: 181.03392011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 26Å²

5-(3,4-Difluorophenyl)-1,3-oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022IF7-500mg	5-(3,4-Difluorophenyl)-1,3-oxazole	2011310-94-2	95%	500mg	$400.00	2025-02-13
Aaron	AR022IF7-1g	5-(3,4-Difluorophenyl)-1,3-oxazole	2011310-94-2	95%	1g	$533.00	2025-02-13
abcr	AB605548-250mg	5-(3,4-Difluorophenyl)-1,3-oxazole; .	2011310-94-2		250mg	€241.30	2024-07-19
abcr	AB605548-1g	5-(3,4-Difluorophenyl)-1,3-oxazole; .	2011310-94-2		1g	€431.10	2024-07-19
abcr	AB605548-5g	5-(3,4-Difluorophenyl)-1,3-oxazole; .	2011310-94-2		5g	€1403.20	2024-07-19
abcr	AB605548-10g	5-(3,4-Difluorophenyl)-1,3-oxazole; .	2011310-94-2		10g	€2346.00	2024-07-19

5-(3,4-Difluorophenyl)-1,3-oxazole Related Literature

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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549

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